Cas no 2172272-24-9 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• CAS No: 2172272-24-9
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5938805
• PubChem ID: 165479340
• Update Time: 2025-05-26

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• EN300-1515993
• 2172272-24-9
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}benzoic acid

• Inchi： 1S/C27H26N2O5/c30-25(29-16-18-7-5-8-19(15-18)26(31)32)13-6-14-28-27(33)34-17-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-5,7-12,15,24H,6,13-14,16-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： UROUJZYABRCBHV-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NCC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid

Comprehensive Overview of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2172272-24-9)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2172272-24-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Researchers and pharmaceutical developers frequently search for Fmoc-protected building blocks due to their pivotal role in drug discovery and bioconjugation.

The molecular structure of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid features a benzoic acid moiety linked to an Fmoc-aminobutanamide spacer. This design enhances solubility and reactivity, making it ideal for coupling reactions in peptide synthesis. Recent trends in peptide-based therapeutics have driven demand for high-purity Fmoc derivatives, as peptides are increasingly explored for treating metabolic disorders, oncology, and infectious diseases. The compound’s CAS No. 2172272-24-9 is often queried in databases like PubChem and Reaxys for its physicochemical properties and synthetic applications.

In the context of green chemistry and sustainable synthesis, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid aligns with the shift toward eco-friendly reagents. Its efficient deprotection under mild conditions (e.g., piperidine treatment) minimizes waste generation. Additionally, the compound’s compatibility with automated peptide synthesizers addresses the growing need for high-throughput screening in biopharmaceutical R&D. Users frequently search for "Fmoc-protected amino acid suppliers" or "CAS 2172272-24-9 solubility data," reflecting its industrial relevance.

From a technical perspective, the compound’s benzoic acid terminus allows for further functionalization, such as esterification or amidation, to create diverse peptide conjugates. This versatility is crucial for developing targeted drug delivery systems, a hot topic in precision medicine. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify the purity of CAS No. 2172272-24-9, ensuring compliance with Good Manufacturing Practices (GMP).

Emerging applications of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid include its use in proteomics research and antibody-drug conjugates (ADCs). The compound’s stability under SPPS conditions makes it a preferred choice for synthesizing complex peptides with post-translational modifications. As the demand for personalized medicine grows, so does the interest in tailored peptide sequences, where this Fmoc derivative plays a foundational role.

In summary, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2172272-24-9) is a cornerstone in modern peptide chemistry. Its integration into drug discovery pipelines and alignment with sustainable practices underscore its enduring value. For researchers seeking reliable Fmoc-protected intermediates, this compound offers both versatility and performance, backed by rigorous quality standards.